Cas no 1291869-21-0 (methyl 4-(5-chloro-2,4-dimethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate)

• Product Name: methyl 4-(5-chloro-2,4-dimethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
• CAS No: 1291869-21-0
• MF: C₁₈H₁₆ClNO₆S
• MW: 409.84074306488
• CID: 5345585
• Update Time: 2025-05-27

methyl 4-(5-chloro-2,4-dimethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(5-chloro-2,4-dimethoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide
• methyl 4-(5-chloro-2,4-dimethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
• methyl 4-(5-chloro-2,4-dimethoxyphenyl)-4H-benzo[b][1,4]thiazine-2-carboxylate 1,1-dioxide
• STL096035
• methyl 4-(5-chloro-2,4-dimethoxyphenyl)-1,1-dioxo-1lambda6,4-benzothiazine-2-carboxylate

• Inchi： 1S/C18H16ClNO6S/c1-24-14-9-15(25-2)13(8-11(14)19)20-10-17(18(21)26-3)27(22,23)16-7-5-4-6-12(16)20/h4-10H,1-3H3
• InChI Key： HSLQFUJLNNIQOB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)N1C=C(C(=O)OC)S(C2C=CC=CC1=2)(=O)=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 691
• XLogP3: 3.2
• Topological Polar Surface Area: 90.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on methyl 4-(5-chloro-2,4-dimethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate

Recent Advances in the Study of Methyl 4-(5-chloro-2,4-dimethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate (CAS: 1291869-21-0)

The compound methyl 4-(5-chloro-2,4-dimethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate (CAS: 1291869-21-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzothiazine derivative exhibits unique structural and pharmacological properties, making it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential applications in treating various diseases, particularly those involving inflammatory pathways and oxidative stress.

One of the key breakthroughs in the study of this compound is its synthesis and structural characterization. Researchers have developed efficient synthetic routes to produce high-purity samples, which are essential for further pharmacological evaluations. The compound's structure, featuring a benzothiazine core with chloro and dimethoxyphenyl substituents, has been elucidated using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies confirm the compound's stability and purity, which are critical for its potential use in drug development.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that methyl 4-(5-chloro-2,4-dimethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate exhibits potent anti-inflammatory and antioxidant properties. The compound has been shown to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting its potential utility in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, its antioxidant activity, likely mediated through the scavenging of reactive oxygen species (ROS), positions it as a candidate for addressing oxidative stress-related disorders.

Recent investigations have also explored the compound's mechanism of action at the molecular level. Computational docking studies and enzyme inhibition assays indicate that it may interact with specific targets in the NF-κB and Nrf2 signaling pathways, which are central to inflammation and oxidative stress responses. These findings provide a mechanistic basis for its observed biological effects and open new avenues for structure-activity relationship (SAR) studies to optimize its therapeutic potential.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the current body of research underscores the compound's potential and highlights the need for continued investigation. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in more complex disease models.

In conclusion, methyl 4-(5-chloro-2,4-dimethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate represents a promising lead compound in the search for novel anti-inflammatory and antioxidant agents. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. As the scientific community continues to unravel its potential, this compound may pave the way for new therapeutic strategies in the treatment of inflammatory and oxidative stress-related diseases.